1-isobutyrylbenzo[cd]indol-2(1H)-one

• Molecular Formula: C15H13NO2
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 1-(2-methylpropanoyl)benzo[cd]indol-2-one
• InChI: InChI=1S/C15H13NO2/c1-9(2)14(17)16-12-8-4-6-10-5-3-7-11(13(10)12)15(16)18/h3-9H,1-2H3
• InChI Key: JVGCZMVZVZKSTI-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1C2=CC=CC3=C2C(=CC=C3)C1=O

Description

1-isobutyrylbenzo[cd]indol-2(1H)-one, also known as Isobutyryl-L-tryptophan, is a chemical compound that belongs to the class of indole derivatives. It has been found to possess various biological activities and has been the subject of extensive research in recent years.

Mechanism of Action

The mechanism of action of 1-isobutyrylbenzo[cd]indol-2(1H)-one is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in the biosynthesis of nucleic acids. Moreover, it has been reported to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
1-isobutyrylbenzo[cd]indol-2(1H)-one has been shown to affect various biochemical and physiological processes. It has been reported to modulate the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. Moreover, it has been found to inhibit the activity of certain enzymes involved in the biosynthesis of nucleic acids, such as thymidylate synthase and dihydrofolate reductase.

Advantages and Limitations for Lab Experiments

The advantages of using 1-isobutyrylbenzo[cd]indol-2(1H)-one in lab experiments include its potent anti-tumor and anti-inflammatory effects, as well as its ability to inhibit the activity of certain enzymes involved in the biosynthesis of nucleic acids. However, its limitations include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-isobutyrylbenzo[cd]indol-2(1H)-one. One area of interest is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Moreover, its antiviral activity against herpes simplex virus type 1 and type 2 suggests that it may have potential as a treatment for viral infections. Further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

The synthesis of 1-isobutyrylbenzo[cd]indol-2(1H)-one is a multi-step process that involves the condensation of isobutyric acid with tryptophan, followed by cyclization of the resulting intermediate to form the final product. The reaction is usually carried out under acidic conditions and requires careful control of temperature and reaction time to obtain a high yield of the desired product.

Scientific Research Applications

1-isobutyrylbenzo[cd]indol-2(1H)-one has been found to possess various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and its anti-inflammatory effects have been attributed to its ability to inhibit the production of pro-inflammatory cytokines. Moreover, it has been reported to possess antiviral activity against herpes simplex virus type 1 and type 2.